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molecular formula C10H14N2O3 B8771040 3-{[(2-Nitrophenyl)methyl]amino}propan-1-ol

3-{[(2-Nitrophenyl)methyl]amino}propan-1-ol

Cat. No. B8771040
M. Wt: 210.23 g/mol
InChI Key: NYJMJEYOVYKXCO-UHFFFAOYSA-N
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Patent
US07718652B2

Procedure details

A solution of 2-nitrobenzyl amine (17 g, 78 mmol) in DMF (50 mL) was cooled to 0° C. and treated dropwise with a solution of 3-amino-1-propanol (50 mL, 0.65 mol) in DMF (150 mL) over 0.5 hours. The reaction mixture was stirred at 0° C. for 1 hour, then warmed to room temperature for 2 hours, and evaporated to a red oil. The crude product residue was purified by flash chromatography (SiO2, 10% 0.5 M NH3-methanol/dichloromethane) to afford 3-[(2-nitrobenzyl)amino]propan-1-ol (16 g, 98%) as a yellow oil:
Name
2-nitrobenzyl amine
Quantity
17 g
Type
reactant
Reaction Step One
Name
DMF
Quantity
50 mL
Type
solvent
Reaction Step One
Name
3-amino-1-propanol
Quantity
50 mL
Type
reactant
Reaction Step Two
Name
DMF
Quantity
150 mL
Type
solvent
Reaction Step Two
Name
3-[(2-nitrobenzyl)amino]propan-1-ol
Yield
98%

Identifiers

REACTION_CXSMILES
[N+:1]([C:4]1[CH:11]=[CH:10][CH:9]=[CH:8][C:5]=1[CH2:6][NH2:7])([O-:3])=[O:2].N[CH2:13][CH2:14][CH2:15][OH:16]>CN(C=O)C>[N+:1]([C:4]1[CH:11]=[CH:10][CH:9]=[CH:8][C:5]=1[CH2:6][NH:7][CH2:13][CH2:14][CH2:15][OH:16])([O-:3])=[O:2]

Inputs

Step One
Name
2-nitrobenzyl amine
Quantity
17 g
Type
reactant
Smiles
[N+](=O)([O-])C1=C(CN)C=CC=C1
Name
DMF
Quantity
50 mL
Type
solvent
Smiles
CN(C)C=O
Step Two
Name
3-amino-1-propanol
Quantity
50 mL
Type
reactant
Smiles
NCCCO
Name
DMF
Quantity
150 mL
Type
solvent
Smiles
CN(C)C=O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at 0° C. for 1 hour
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
warmed to room temperature for 2 hours
Duration
2 h
CUSTOM
Type
CUSTOM
Details
evaporated to a red oil
CUSTOM
Type
CUSTOM
Details
The crude product residue was purified by flash chromatography (SiO2, 10% 0.5 M NH3-methanol/dichloromethane)

Outcomes

Product
Details
Reaction Time
 1 h
Name
3-[(2-nitrobenzyl)amino]propan-1-ol
Type
product
Smiles
[N+](=O)([O-])C1=C(CNCCCO)C=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 16 g
YIELD: PERCENTYIELD 98%
YIELD: CALCULATEDPERCENTYIELD 97.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.